Cas no 1263378-45-5 (2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester)

• Product Name: 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester
• CAS No: 1263378-45-5
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD26954809
• CID: 4566003
• Update Time: 2025-05-20

2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester
• SB32493
• Methyl 2-chloro-4-methoxy-6-methylnicotinate
• methyl 2-chloro-4-methoxy-6-methylpyridine-3-carboxylate

• MDL： MFCD26954809
• Inchi： 1S/C9H10ClNO3/c1-5-4-6(13-2)7(8(10)11-5)9(12)14-3/h4H,1-3H3
• InChI Key： RWLBBYFFJICSIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C(=CC(C)=N1)OC

Computed Properties

• Exact Mass: 215.0349209 g/mol
• Monoisotopic Mass: 215.0349209 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.4
• Molecular Weight: 215.63

Additional information on 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester

Introduction to 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester (CAS No. 1263378-45-5)

2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester, identified by its Chemical Abstracts Service (CAS) number 1263378-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinic acid derivative family, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a chloro group, methoxy group, and methyl group at specific positions on the nicotinic acid backbone, contribute to its unique chemical properties and biological interactions.

The significance of 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester lies in its utility as a key intermediate in the synthesis of various pharmacologically active agents. Nicotinic acid derivatives have been extensively studied for their roles in modulating metabolic processes, particularly in the context of cardiovascular health and glucose homeostasis. The structural modifications introduced in this compound, such as the chloro and methoxy substituents, are strategically designed to enhance its bioavailability and target specificity, making it a valuable candidate for further drug development.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the pharmacological potential of 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester. Studies have demonstrated that the chloro group at the 2-position enhances the compound's ability to interact with specific enzymes and receptors, thereby modulating inflammatory pathways. Additionally, the methoxy group at the 4-position contributes to its metabolic stability, ensuring prolonged biological activity. These findings highlight the compound's potential as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases and metabolic disorders.

In vitro and in vivo studies have further elucidated the mechanistic basis of 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester's biological effects. Research indicates that this compound exhibits potent inhibitory activity against key enzymes involved in lipid metabolism, such as HMG-CoA reductase. This suggests its potential utility in managing hyperlipidemia and reducing cardiovascular risk factors. Moreover, preliminary data suggest that it may also influence glucose metabolism by enhancing insulin sensitivity in target tissues.

The synthesis of 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the desired functional groups at specific positions on the molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy enables rigorous quality control throughout the synthesis process, ensuring that the final product meets stringent pharmaceutical standards.

The growing interest in natural product-inspired drug design has also influenced the exploration of 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester as a scaffold for novel therapeutics. By leveraging computational tools to identify bioactive analogs derived from this compound, researchers aim to develop next-generation drugs with improved efficacy and reduced side effects. Such efforts align with global trends toward personalized medicine, where structural optimization plays a crucial role in tailoring drug candidates to individual patient needs.

From a regulatory perspective, 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester must undergo rigorous testing to demonstrate safety and efficacy before entering clinical trials. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive toxicological studies to assess potential adverse effects at various exposure levels. These studies include acute toxicity tests, chronic toxicity evaluations, and genotoxicity assessments to ensure that the compound is safe for human use.

The future prospects of 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate drug discovery processes and bring innovative treatments to market efficiently. As our understanding of disease mechanisms evolves, so too will our ability to design molecules like 2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester that precisely target pathological pathways with minimal off-target effects.

In conclusion,2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester (CAS No. 1263378-45-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents for treating metabolic disorders and chronic inflammatory conditions. With continued research and development,2-Chloro-4-methoxy-6-methyl-nicotinic acid methyl ester is poised to make substantial contributions to modern medicine.